BENGHE Foundational & Exploratory

Check Availability & Pricing

Anthraquinone-1,5-disulfonic acid disodium salt
molecular structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Anthraquinone-1,5-disulfonic Acid
Compound Name:
Disodium Salt

Cat. No.: B160316

Anthraquinone-1,5-disulfonic acid disodium salt:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of Anthraquinone-1,5-disulfonic acid disodium salt. This
document is intended to serve as a valuable resource for professionals in research, chemical
synthesis, and drug development.

Core Compound Information

Anthraquinone-1,5-disulfonic acid disodium salt is an organic compound characterized by
a central anthraquinone core with two sulfonate groups at the 1 and 5 positions, present as a
disodium salt. Its chemical structure imparts specific physical and chemical properties that
make it a subject of interest in various scientific fields.

Molecular Structure

The fundamental structure consists of a tricyclic aromatic system, 9,10-anthracenedione,
substituted with two sulfonic acid groups. The presence of the sulfonate groups significantly
increases the water solubility of the otherwise hydrophobic anthraquinone core.
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Caption: Molecular Structure of Anthraquinone-1,5-disulfonic acid disodium salt.

Physicochemical Properties

A summary of the key quantitative data for Anthraquinone-1,5-disulfonic acid disodium salt

is presented in the table below for easy reference and comparison.

Property Value Reference(s)
Molecular Formula C14HeNa20sS:2 [1][2]
Molecular Weight 412.29 g/mol [1112]

CAS Number 853-35-0 [3][4]
Appearance White to light yellow/orange o

powder/crystal

Melting Point >300 °C [5]

Solubility Soluble in water. [6]

Purity (typical) >95.0% (HPLC) [1]

Experimental Protocols

Synthesis of Anthraquinone-1,5-disulfonic acid

The synthesis of Anthraquinone-1,5-disulfonic acid is typically achieved through the sulfonation

of anthraquinone. The 1,5-isomer is specifically obtained when the reaction is carried out in the

presence of a mercury catalyst.

Materials:

Anthraquinone

Fuming sulfuric acid (oleum)

Mercury(ll) sulfate (catalyst)

Sodium chloride
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General Procedure:

o Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and dropping funnel
is charged with fuming sulfuric acid.

o Catalyst Addition: A catalytic amount of mercury(ll) sulfate is added to the oleum.

» Anthraquinone Addition: Anthraquinone is gradually added to the stirred oleum-catalyst
mixture, maintaining the temperature within a specified range.

» Sulfonation: The reaction mixture is heated to promote disulfonation. The precise
temperature and reaction time are critical for maximizing the yield of the desired 1,5-isomer.

» Precipitation: Upon completion, the reaction mixture is carefully diluted with water or a dilute
sulfuric acid solution to precipitate the sulfonic acid derivative.

« |solation of the Disodium Salt: The precipitated acid is collected by filtration. To obtain the
disodium salt, the acid is dissolved in hot water and neutralized with a sodium salt, such as
sodium chloride or sodium hydroxide, leading to the precipitation of the less soluble
Anthraquinone-1,5-disulfonic acid disodium salt.

 Purification: The crude product can be further purified by recrystallization from hot water.[7]
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Caption: Generalized workflow for the synthesis of Anthraquinone-1,5-disulfonic acid
disodium salt.

Applications and Relevance in Drug Development

Anthraquinone-1,5-disulfonic acid disodium salt serves as a valuable building block in the
synthesis of more complex molecules and dyes. While its direct application as a therapeutic
agent is not extensively documented, the anthraquinone scaffold is a well-established
pharmacophore in drug discovery, particularly in the development of anticancer agents.[8]

The sulfonic acid groups, by imparting high water solubility, can be utilized to modify the
pharmacokinetic properties of parent compounds. This is a critical aspect of drug design, where
solubility can influence absorption, distribution, metabolism, and excretion (ADME) profiles.

Currently, the primary applications of Anthraquinone-1,5-disulfonic acid disodium salt in
research include its use as an intermediate in organic synthesis and as a component in
electrochemical systems.[9] Further research is required to fully elucidate its potential in
biological systems and as a tool in drug development. At present, there is limited public
information available to construct a detailed signaling pathway directly involving this specific
compound. The broader class of anthraquinones is known to interact with DNA and
topoisomerase I, which are key targets in cancer therapy.[8] However, it is important to note
that these interactions are not specifically documented for the 1,5-disulfonic acid derivative.

Conclusion

Anthraquinone-1,5-disulfonic acid disodium salt is a well-characterized organic compound
with established synthetic routes and physicochemical properties. Its high water solubility and
reactive nature make it a useful intermediate in chemical synthesis. While the core
anthraquinone structure is of significant interest in drug development, the specific biological
activities and mechanisms of action for the 1,5-disulfonic acid disodium salt remain an area for
future investigation. This guide provides a foundational understanding for researchers and
professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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